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Compound of Interest

3'-Chloro-5'-
Compound Name: _
(trifluoromethoxy)acetophenone

cat. No.: B1356668

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety information for 3'-Chloro-5'-
(trifluoromethoxy)acetophenone (CAS No. 886503-42-0). It is intended for informational
purposes for a technical audience and should not replace a formal risk assessment or the
guidance of a qualified safety professional. Much of the specific quantitative safety data for this
compound has not been found in publicly available sources; therefore, information from
structurally similar compounds is provided for context and should be interpreted with caution.

Executive Summary

3'-Chloro-5'-(trifluoromethoxy)acetophenone is a substituted acetophenone derivative used
as an intermediate in chemical synthesis.[1] Based on available Safety Data Sheets (SDS), this
compound is classified as a skin, eye, and respiratory irritant.[2] Due to the limited availability of
specific toxicological and physical hazard data, cautious handling in a laboratory setting is
imperative. This guide summarizes the known safety information, highlights data gaps, and
provides general safety protocols.
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Identifier

Value

Chemical Name

3'-Chloro-5'-(trifluoromethoxy)acetophenone

1-[3-Chloro-5-

Synonyms (trifluoromethoxy)phenyllethanone, 3-Acetyl-5-
chloro-alpha,alpha,alpha-trifluoroanisole

CAS Number 886503-42-0[2]

Molecular Formula

CoHeCIF302[3]

Molecular Weight

238.59 g/mol [3]

Chemical Structure

lwialt text

Image generated based on chemical name

Hazard Identification and Classification

GHS Classification:

Based on available SDS, 3'-Chloro-5'-(trifluoromethoxy)acetophenone is classified as

follows:

Hazard Class Category Hazard Statement
Skin Irritation 2 H315: Causes skin irritation[2]
o H319: Causes serious eye
Eye Irritation 2A o
irritation[2]
Specific Target Organ Toxicity 3 H335: May cause respiratory

(Single Exposure)

irritation[2]

GHS Pictogram:

° L':Jal.t text
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Signal Word: Warning[2]

Precautionary Statements:

Code Statement

Avoid breathing
P261 .

dust/fume/gas/mist/vapours/spray.[2]
P264 Wash skin thoroughly after handling.[2]
p271 Use only outdoors or in a well-ventilated area.[2]
P280 Wear protective gloves/protective clothing/eye

protection/face protection.[2]
P302+P352 IF ON SKIN: Wash with plenty of water.[4]

IF INHALED: Remove person to fresh air and
P304+P340 _

keep comfortable for breathing.[4]

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[4]

Call a POISON CENTER/doctor if you feel
P312

unwell.[4]

If skin irritation occurs: Get medical
P332+P313 ] )

advice/attention.[5]

If eye irritation persists: Get medical
P337+P313 i ]

advice/attention.[5]

Take off contaminated clothing and wash it
P362+P364

before reuse.[5]

Store in a well-ventilated place. Keep container
P403+P233 ,

tightly closed.[4]

Dispose of contents/container to an approved
P501

waste disposal plant.[4]
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Physicochemical Properties

Specific experimental data for the boiling point, melting point, flash point, and density of 3'-
Chloro-5'-(trifluoromethoxy)acetophenone are not readily available in the searched
literature. The table below includes data for structurally similar compounds to provide an
estimated context.

3'-
3'-Chloro-5'- . 3'-
. (Trifluoromethyl)ac
Property (trifluoromethoxy)a Chloroacetopheno
etophenone (CAS
cetophenone ne (CAS 99-02-5)
349-76-8)
Boiling Point Data not available 198-200 °CJ6] 227-229 °C[7]
Melting Point Data not available Data not available Data not available
Flash Point Data not available 83 °C (closed cup)[8] 105 °C[7]
Density Data not available 1.235 g/mL at 25 °C 1.191 g/mL at 25 °C[7]
) Colorless or pale Clear colorless to
Appearance Data not available o o
yellow liquid[6] yellow liquid[7]
Solubility Data not available Data not available Data not available

Toxicological Information

No specific toxicological data (e.g., LD50, LC50) for 3'-Chloro-5'-
(trifluoromethoxy)acetophenone were found in the reviewed sources. The toxicological
properties of this substance have not been fully investigated.[5][9]

Experimental Protocols

Detailed experimental protocols for the safety assessment of 3'-Chloro-5'-
(trifluoromethoxy)acetophenone are not available in the public domain. The GHS
classifications are likely derived from computational models or data from analogous
compounds.
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A general workflow for assessing the skin and eye irritation potential of a new chemical entity is
outlined below.

Draize Rabbit Eye Test
Reconstructed Human

Cornea-like Epithelium (RhCE)
for Eye Irritation

Data Analysis & Classification

Analyze cell viability,
tissue morphology, E——
and inflammatory markers

GHS Classification
(e.g., Irritant Cat. 2)

Reconstructed Human
Epidermis (RhE)
for Skin Irritation

Draize Rabbit Skin Test

Click to download full resolution via product page

A generalized workflow for skin and eye irritation testing.

Handling and Storage

Handling:

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves
(e.g., nitrile), safety goggles, and a lab coat.[2]

o Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of
vapors or dust.[2]

e Avoid contact with skin and eyes.[2]

» Wash hands thoroughly after handling.[2]
Storage:

o Store in a tightly closed container.[9]

o Keep in a cool, dry, and well-ventilated place.[9]
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» Store away from incompatible materials such as strong oxidizing agents and strong bases.[9]

The logical relationship for safe handling and storage is depicted below.

3-Chloro-5*(trfluoromethoxy)acetophenone |

/ \

Safe Storage

Cool, Dry, Ventilated Location ‘

Personal Protective Equipment Well-Ventilated Area Good Laboratory Hygiene
(Gloves, Goggles, Lab Coat) (Fume Hood) (Hand Washing)

Away from Incompatible Materials
Tightly Closed Container ‘ (Oxidizers, Strang Bases)

Click to download full resolution via product page

Key considerations for safe handling and storage.

First-Aid Measures

¢ In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[9]

¢ In case of skin contact: Get medical aid. Flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes.[9]

¢ If inhaled: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[9]

o If swallowed: Get medical aid. Wash mouth out with water.[9]

Fire-Fighting Measures

e Suitable extinguishing media: Use water spray, dry chemical, carbon dioxide, or chemical
foam.[9]

e Specific hazards: As with many organic compounds, hazardous decomposition products
such as carbon monoxide, carbon dioxide, and hydrogen fluoride gas may be produced upon
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combustion.[9]

o Protective equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[9]

Accidental Release Measures

o Ensure adequate ventilation.
o Wear appropriate personal protective equipment as indicated in the handling section.

» Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place itin a
suitable container for disposal.[9]

e Do not let the product enter drains.

Disposal Considerations

¢ Dispose of this material and its container at a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[10]

« Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[10]

e Do not discharge to sewer systems.[10]

Regulatory Information

Safety, health, and environmental regulations specific to this product are limited. It is
recommended to consult local, regional, and national regulations before use. The toxicological
properties of this substance have not been fully investigated.[9]

Signaling Pathways and Mechanism of Action

There is no information available in the searched literature regarding the specific signaling
pathways affected by 3'-Chloro-5'-(trifluoromethoxy)acetophenone or its mechanism of
toxicity. For irritants in general, the mechanism often involves disruption of cell membranes,
leading to cell damage and the release of inflammatory mediators. However, this is a
generalized mechanism and may not be specific to this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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